ABSTRACTWe have investigated the preparation and nonlinear optical characterization of Ge20Te75Bi5 (GTB) nano colloidal solutions using the z-scan technique for three different concentrations. The transmission spectra of GTB nano colloid films have been investigated. FTIR spectra have been measured to confirm the presence of amines in nano colloidal solutions. Z-scan traces at 78 × 1012 W/cm2 laser intensity were used to study the nonlinearity of the samples. The nonlinear absorption coefficient increases with an increase in the concentration of nano colloids. The reported high nonlinear response is useful for optical limiting applications. The optical limiting behavior is also studied against different concentrations.

ABSTRACTTo simulate the magnetocaloric effect (MCE) of a HoCo2 sample, a phenomenological model (PM) is used. MCE parameters are inferred from PM as the result of modelling for magnetization vs. temperature in 0.5 T. The HoCo2 exhibits two consecutive conventional MCEs with cooling via adiabatic demagnetization. HoCo2 exhibits double peak MCE behaviour. It is recommended that HoCo2 use it as a useful MR material over a temperature range spanning a significant temperature range of 0–140 K. Consequently, HoCo2 is appealing for MR because its MCE spans a wide temperature range, particularly liquefaction of nitrogen and hydrogen.

ABSTRACTDielectric properties of a ferroelectric liquid crystal 2-methylbutyl 4-decyloxybenzylidene-4’-n-aminocinnamate (DOBAMBC) confined in untreated and treated porous Anopore membrane were investigated depending on the frequency and temperature. The confinement of a ferroelectric liquid crystal in an untreated Anopore membrane leads to the disappearance of the Goldstone mode. Moreover, despite the modification of the pore surface with various surfactants, no the Goldstone mode or other additional relaxation processes were observed. The relaxation rate of the molecular δ-process is slightly shifted for untreated and treated Anopore membrane in comparison to the bulk. Generally, the relaxation rate temperature dependence shows the Arrhenius-type course, while for lecithin-treated Anopore, it is similar to the Vogel–Fulcher–Tammann-type dependence. Dielectric spectra are dominated at low frequencies by conductivity and electrode polarization effects and are modified in geometric constraints.

ABSTRACTIn this communication, the synthesis of the Ca3CuTi4O12 (CCTO) ceramic by a conventional solid-state reaction method is reported. The XRD analysis confirms an orthorhombic structure with average crystallite size and lattice strain are about 96.5 nm and 0.116% respectively. Field emission scanning electron microscope (FESEM) analysis confirms both weight and atomic percentage of all constituent elements and agglomeration rate of grains (DSEM /DSC = 7.4); which may be a possible reason for the observed elevated dielectric constant. No trace of phase transition is observed from the Raman lines; so, the observed giant dielectric constant may not be related to the displacement of Ti ions. The energy bandgap is about 3.72 eV, which may suitable for photovoltaic applications. The semiconducting nature is confirmed from the both Nyquist and Cole–Cole plots. Thermistor constant (β), sensitivity factor (α), and stability factor of the sample were calculated; which confirms the characteristics of the NTC thermistor.

ABSTRACTThe magnetocaloric effect in RE11Co4In9 (RE = Tb, Er) has been studied by means of magnetometric measurements in the function of temperature and applied magnetic field. The maximum magnetic entropy change (−ΔSMmax) at magnetic flux density change (Δμ0H) 0–9 T has been determined to be 5.51 J kg−1K−1 at 47.4 K for Tb11Co4In9 and 14.28 J kg−1K−1 at 12.3 K for Er11Co4In9, while temperature averaged entropy change (TEC) with 3 K span equals 5.50 and 14.14 J kg−1K−1 for RE = Tb and Er, respectively. The relative cooling power (RCP) and refrigerant capacity (RC) equal respectively 522.1 and 391.2 J kg−1 in Tb11Co4In9 and 605.2 and 463.1 J kg−1 in Er11Co4In9.

ABSTRACTIn this thesis, TiO2 was first prepared by one-step hydrothermal method, then HF was used as an F source, and TiO2 was treated by a DBD plasma reactor under an N2 atmosphere, and the F/N co-modification of TiO2 was realized. In the visible light catalytic degradation experiment of 60 mg/L methylene blue, the overall catalytic performance of the catalyst treated with DBD plasma for 80 min was the best, with a degradation rate of 91% in 10 min and 96% in 60 min. Result Indication: DBD plasma treatment did not affect the phase structure and morphology of TiO2, but formed surface defects and surface adsorption on its surface, and successfully doped two non-metallic elements, F and N, thereby enhancing the photocatalytic degradation activity.

ABSTRACTDinuclear Ni(II), Cd(II) and Hg(II) complexes have been prepared from photoluminescent salicylaldimine tetra-coordinated [N4O4] donor compartmental Schiff base ligand. The photophysical and mesogenic properties of the compounds are investigated. The compounds are characterized by elemental analyses, mass, 1HNMR, FT-IR and UV–visible spectroscopy. The complexes adopted distorted square planar geometry. The ligand and Ni complex exhibit monotropic thermal transition in DSC thermogram whereas Cd or Hg complexes are non-mesogenic. All the complexes displayed blue emission at ∼450 nm.

ABSTRACTThe phase equilibria of the Mg-Ni-Gd ternary system were thermodynamically assessed by the CALPHAD (CALculation of PHAse Diagrams) method based on the thermodynamic descriptions of the constitutive binary systems and experimental phase equilibria data available in the literature. The substitutional model and sublattice model were employed to describe the solution phases and intermediate phases, respectively. The ternary phases τ1-τ6 were described as stoichiometric compound and the long-period stacking ordered phase 14H and 18R were described Mgx(TM, Mg)6(RE, Mg)8 model (TM = Transition Metal, RE = Rare Earth). A set of self-consistent thermodynamic parameters of the Mg-Ni-Gd system was obtained. Some representative isothermal section, liquidus projections and the related invariant reactions were calculated. Comparisons between the calculated results and experimental data show that almost all the reliable experimental data were satisfactorily reproduced by the present modeling. The reaction scheme for the whole ternary system is also presented.

ABSTRACTBa(Zr0.02Ti0.98)O3 (BZT) samples with various weight percentages of Sm2O3 (0.02–0.06) were synthesized and calcined at 1100°C for 4 h. Circular pellets were prepared using calcined powders and sintered at 1450°C for 2 h. The sintered and poled samples were used for the measurement of various electrical properties. Maximum piezoelectric charge constant (d33) of 372 pC/N obtained for 0.02 wt.% Sm2O3-doped BZT. Dielectric constant (K = 15,855) at 100 Hz was found maximum for this composition at Curie temperature (Tc) of 125°C. Scanning electron microscopy (SEM) study revealed a decrease in grain size with an increase in Sm2O3 content. Largely, a lower concentration of Sm2O3-doped BZT compositions with higher d33 could be suitable for vibration sensor and accelerometer applications.

ABSTRACTThe NiS nanoparticles were synthesised by the microwave-assisted chemical precipitation method. The XRD pattern shows that the prepared NiS nanoparticles have an orthorhombic structure. The SEM image of NiS nanoparticles confirms the nanostructure. The energy-dispersive X-ray analysis confirms the existence of Nickel and Sulphur in a proper ratio. The D.C. electrical resistances were measured in the temperature range 300 K–500 K. Oscillations were found in the temperature resistance curve of Nickel Sulphide nanoparticles on repeated heating and cooling due to phase transition. The XRD pattern of the powdered form of the NiS pellet used for the resistance measurement also confirms this phase transition. The two forms of UV and PL spectra of NiS nanoparticles were studied.